Cas no 32815-18-2 (trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl Methyl Ketone)

• Product Name: trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl Methyl Ketone
• CAS No: 32815-18-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5730272
• Update Time: 2025-06-11

trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl Methyl Ketone Chemical and Physical Properties

Names and Identifiers

• trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl Methyl Ketone
• Ethanone, 1-(5-hydroxy-2,2,3,3,5-pentamethylcyclopentyl)-, trans- (9CI)

• Inchi： 1S/C12H22O2/c1-8(13)9-11(4,5)10(2,3)7-12(9,6)14/h9,14H,7H2,1-6H3/t9-,12+/m0/s1
• InChI Key： BSDHCNUZHYQQNS-JOYOIKCWSA-N
• SMILES： C(=O)([C@@H]1[C@@](O)(C)CC(C)(C)C1(C)C)C

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Melting Point: 52 °C
• Boiling Point: 130-132 °C(Press: 15 Torr)
• Solubility: Acetone, Chloroform, Dichloromethane; Ethyl Ether; Ethyl Acetate
• pka: 14.77±0.70(Predicted)

Additional information on trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl Methyl Ketone

trans-5-Hydroxy-2,2,3,3,5-Pentamethylcyclopentyl Methyl Ketone: A Comprehensive Overview

trans-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentyl methyl ketone (CAS No. 32815-18-2) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclic ketones and is characterized by its pentamethyl-substituted cyclopentane ring system. The presence of a hydroxyl group at the 5-position and a methyl ketone group further distinguishes it in terms of its chemical properties and potential reactivity.

The molecular structure of trans-5-hydroxy-2,2,3,3,5-pentamethylcyclopentyl methyl ketone is highly symmetrical due to the multiple methyl groups attached to the cyclopentane ring. This symmetry contributes to its stability and unique physical properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds and specialty chemicals. Researchers have explored its role in medicinal chemistry, particularly in the development of novel drug candidates with specific pharmacological activities.

One of the most notable aspects of this compound is its stereochemistry. The trans configuration at the 5-hydroxy position plays a critical role in determining its biological activity and chemical reactivity. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. This has opened new avenues for its application in chiral catalysis and enantioselective reactions.

From an industrial perspective, trans-5-hydroxy-2,2,3,3,5-pentamethylcyclopentyl methyl ketone has been investigated for its potential as a building block in fragrance and flavor compounds. Its ability to undergo various types of condensation reactions makes it a valuable intermediate in the synthesis of complex organic molecules. Additionally, its thermal stability and resistance to oxidation make it suitable for use in high-temperature industrial processes.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its behavior in different environmental compartments and its potential for bioaccumulation.

In terms of synthesis methods, several approaches have been reported for the preparation of trans-5-hydroxy-2,2,3,3,5-pentamethylcyclopentyl methyl ketone. These include traditional Friedel-Crafts acylation reactions as well as modern methodologies involving transition metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and the desired level of stereochemical control.

The application of this compound extends beyond traditional chemical synthesis. It has been explored as a component in advanced materials science applications due to its rigid cyclic structure and ability to form stable complexes with metal ions. This property has led to its use in coordination chemistry studies and the development of novel catalysts for organic transformations.

In conclusion,trans-5-hydroxy-2,2,3,3,pentamethylcyclopentyl methyl ketone (CAS No. 32815-18-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge from cutting-edge studies,the potential for innovative applications will undoubtedly expand further.